Retro-2
Retro-2
Retro-2 is a selective inhibitor of retrograde protein trafficking mediated by syntaxin-5 at the interface between the endosome and trans-Golgi network, with no discernable effects on other intracellular trafficking pathways. Retro-2 inhibits ebolavirus infection with an EC50 value of 12.2 µM and reduces ricin-induced toxicity by 2.7-fold when used at a concentration of 20 µM in HeLa cells. Retro-2 also blocks JC polyomavirus, BK polyomavirus, and SV40 infectivity in Vero green monkey kidney epithelial cells in vitro (EC50s = 28.4, 61.2, and 58.6 µM, respectively). In mouse models, Retro-2 improves survival and reduces symptoms following infection with Shiga toxin-producing E. coli when administered at a dose of 100 mg/kg and protects against ricin challenge when administered prophylactically at a dose of 2 mg/kg.
Inhibitor of Ribosome-Inactivating Proteins (RIPs); Blocker of Leishmania parasitophorous vacuoles (LPV) development
Inhibitor of Ribosome-Inactivating Proteins (RIPs); Blocker of Leishmania parasitophorous vacuoles (LPV) development
Brand Name:
Vulcanchem
CAS No.:
1429192-00-6
VCID:
VC0163265
InChI:
InChI=1S/C19H16N2OS/c1-13-11-12-17(23-13)18-20-16-10-6-5-9-15(16)19(22)21(18)14-7-3-2-4-8-14/h2-12,18,20H,1H3
SMILES:
CC1=CC=C(S1)C2NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4
Molecular Formula:
C19H16N2OS
Molecular Weight:
320.41
Retro-2
CAS No.: 1429192-00-6
Cat. No.: VC0163265
Molecular Formula: C19H16N2OS
Molecular Weight: 320.41
* For research use only. Not for human or veterinary use.
Specification
| Description | Retro-2 is a selective inhibitor of retrograde protein trafficking mediated by syntaxin-5 at the interface between the endosome and trans-Golgi network, with no discernable effects on other intracellular trafficking pathways. Retro-2 inhibits ebolavirus infection with an EC50 value of 12.2 µM and reduces ricin-induced toxicity by 2.7-fold when used at a concentration of 20 µM in HeLa cells. Retro-2 also blocks JC polyomavirus, BK polyomavirus, and SV40 infectivity in Vero green monkey kidney epithelial cells in vitro (EC50s = 28.4, 61.2, and 58.6 µM, respectively). In mouse models, Retro-2 improves survival and reduces symptoms following infection with Shiga toxin-producing E. coli when administered at a dose of 100 mg/kg and protects against ricin challenge when administered prophylactically at a dose of 2 mg/kg. Inhibitor of Ribosome-Inactivating Proteins (RIPs); Blocker of Leishmania parasitophorous vacuoles (LPV) development |
|---|---|
| CAS No. | 1429192-00-6 |
| Molecular Formula | C19H16N2OS |
| Molecular Weight | 320.41 |
| IUPAC Name | 2-(5-methylthiophen-2-yl)-3-phenyl-1,2-dihydroquinazolin-4-one |
| Standard InChI | InChI=1S/C19H16N2OS/c1-13-11-12-17(23-13)18-20-16-10-6-5-9-15(16)19(22)21(18)14-7-3-2-4-8-14/h2-12,18,20H,1H3 |
| Standard InChI Key | BOAPXDSRULBILC-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(S1)C2NC3=CC=CC=C3C(=O)N2C4=CC=CC=C4 |
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